N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[1-[5-methyl-1-(2-methylphenyl)pyrazol-4-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H19N3OS/c1-12-7-4-5-8-16(12)21-14(3)15(11-19-21)13(2)20-18(22)17-9-6-10-23-17/h4-11,13H,1-3H3,(H,20,22)
• InChI Key: QNFIRLDJVUZTML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(C=N2)C(C)NC(=O)C3=CC=CS3)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide, also known as MTE-2, is a synthetic compound that has been studied for its potential scientific research applications. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and has been shown to have anabolic effects on muscle tissue.

Mechanism of Action

N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide works by binding to and activating the androgen receptor in muscle tissue. This leads to an increase in protein synthesis and muscle growth. Unlike traditional anabolic steroids, this compound has a selective action on muscle tissue, which means it is less likely to cause side effects such as prostate enlargement and hair loss.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase muscle mass and strength in both animals and humans. It has also been shown to improve bone density and reduce fat mass. This compound has a long half-life, which means it can be taken less frequently than traditional anabolic steroids.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide for lab experiments is its selective action on muscle tissue, which means it can be used to study the effects of anabolic agents on muscle growth without the confounding effects of other tissues. However, this compound is still a relatively new compound and its long-term safety and efficacy have not yet been fully established.

Future Directions

There are several potential future directions for research on N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide. One area of interest is its potential use in the treatment of muscle wasting diseases such as sarcopenia and cachexia. Another area of interest is its potential use in the development of new anabolic agents with fewer side effects than traditional steroids. Further research is also needed to establish the long-term safety and efficacy of this compound.

Scientific Research Applications

N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-2-thiophenecarboxamide has been studied for its potential use in scientific research, particularly in the field of muscle wasting diseases. It has been shown to have anabolic effects on muscle tissue and may be useful in the development of treatments for conditions such as sarcopenia and cachexia.